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Compound of Interest

Compound Name: Calteridol calcium

Cat. No.: B3046292 Get Quote

In-Depth Technical Guide to Calteridol Calcium
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Calteridol calcium is a macrocyclic chelating agent primarily utilized as a pharmaceutical aid

and stabilizing excipient in medical imaging. Its molecular structure is centered around a

1,4,7,10-tetraazacyclododecane (cyclen) backbone, functionalized with three acetate arms and

a 2-hydroxypropyl group. This configuration provides a high-affinity binding site for metal ions.

The principal application of Calteridol calcium is in gadolinium-based contrast agents

(GBCAs) for Magnetic Resonance Imaging (MRI), such as ProHance® (Gadoteridol), where it

serves to sequester any free gadolinium ions, thereby mitigating potential toxicity.[1]

Additionally, preclinical studies have indicated inherent antifungal and antibacterial properties of

Calteridol calcium, suggesting a broader therapeutic potential. This document provides a

comprehensive overview of the molecular structure, physicochemical properties, synthesis, and

analytical methods for Calteridol calcium.

Molecular Structure and Physicochemical
Properties
Calteridol calcium is the calcium salt of the calteridol ligand. The core structure is a cyclen

ring, which imparts high thermodynamic stability and kinetic inertness to the metal complexes it
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forms. The three carboxylate groups and the four nitrogen atoms of the cyclen ring, along with

the hydroxyl group, can participate in metal ion coordination.

Chemical Identifiers
Property Value Reference

IUPAC Name

tricalcium;2-[4,7-

bis(carboxylatomethyl)-10-(2-

hydroxypropyl)-1,4,7,10-

tetrazacyclododec-1-yl]acetate

[2]

CAS Number 121915-83-1 [1]

Molecular Formula C₃₄H₅₈Ca₃N₈O₁₄ [1]

Molecular Weight 923.1 g/mol [2]

Canonical SMILES

CC(CN1CCN(CCN(CCN(CC1)

CC(=O)[O-])CC(=O)

[O-])CC(=O)

[O-])O.CC(CN1CCN(CCN(CC

N(CC1)CC(=O)[O-])CC(=O)

[O-])CC(=O)[O-])O.[Ca+2].

[Ca+2].[Ca+2]

[2]

InChI Key
LIUKFIPDXXYGSI-

UHFFFAOYSA-H
[1]

Physicochemical Data
Property Value Reference

Aqueous Solubility ≥500 mg/mL [1]

Thermal Stability

Stable up to 300°C

(dehydration occurs around

120°C)

[1]

Appearance White solid [1]

Concentration in ProHance® 0.23 mg/mL [3]
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Mechanism of Action and Biological Activity
The primary established mechanism of action of Calteridol calcium is as a chelating agent. In

the context of its use in gadolinium-based contrast agents, it functions as a scavenger for any

gadolinium ions that may dissociate from the primary chelator (e.g., Gadoteridol).

Gadolinium Sequestration
The macrocyclic structure of the calteridol ligand provides a pre-organized cavity that is well-

suited for coordinating metal ions.[1] This leads to the formation of highly stable complexes with

metal ions like Gd³⁺. The stability of such macrocyclic chelates is significantly higher than that

of linear chelating agents.[2] This high stability is crucial in preventing the release of toxic free

Gd³⁺ ions in vivo. The process of sequestering a free metal ion is a form of competitive binding,

where Calteridol calcium effectively displaces other ligands to bind the metal ion.

Free Gd³⁺ (Toxic)

Gd-Calteridol Complex
(Stable, Non-toxic)

Chelation

Calteridol Calcium
(Excipient)

Renal Excretion

Click to download full resolution via product page

Caption: Gadolinium sequestration by Calteridol calcium.

Antimicrobial Activity
Calteridol calcium has demonstrated antifungal and antibacterial properties in preclinical

research.[1][2] The exact mechanism of its antimicrobial action has not been fully elucidated

but may be related to the disruption of microbial metabolic balance or damage to cellular

components due to the chelation of essential metal ions required by the microbes.[1]
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While specific Minimum Inhibitory Concentration (MIC) values for Calteridol calcium are not

widely reported, its activity against various pathogens has been noted.[1][2] Further research is

needed to quantify its spectrum of activity and in vivo efficacy.

Experimental Protocols
Synthesis of Calteridol Calcium
The synthesis of Calteridol calcium involves the complexation of the calteridol ligand (teridol)

with a calcium ion source.[4]

Materials:

Calteridol ligand (2,2',2''-(10-(2-hydroxypropyl)-1,4,7,10-tetraazacyclododecane-1,4,7-

triyl)triacetic acid)

Calcium carbonate (CaCO₃)

Deionized water

Methanol or acetone for crystallization

Procedure:

The calteridol ligand is dissolved in deionized water.

Calcium carbonate is added to the solution. The molar ratio of teridol to calcium ion is

typically controlled to be 2:3.[4]

The reaction mixture is heated to 80-90°C with stirring for 1-2 hours.[4]

The reaction progress is monitored for the cessation of CO₂ evolution.

After the reaction is complete, the solution is filtered to remove any unreacted calcium

carbonate.

The filtrate is concentrated by evaporation.

The product is crystallized by the addition of methanol or acetone.[4]
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The resulting white solid is collected by filtration, washed with the crystallization solvent, and

dried under vacuum.

Start Dissolve Calteridol Ligand
in Deionized Water

Add Calcium Carbonate
(2:3 molar ratio)

Heat to 80-90°C
for 1-2 hours

Filter to Remove
Unreacted CaCO₃

Concentrate Filtrate Crystallize with
Methanol/Acetone Collect and Dry Product End

Click to download full resolution via product page

Caption: Workflow for the synthesis of Calteridol calcium.

Quantification in Pharmaceutical Formulations
The quantification of Calteridol calcium in pharmaceutical formulations like ProHance® can

be performed using atomic absorption spectroscopy (AAS) or inductively coupled plasma-mass

spectrometry (ICP-MS) to determine the calcium content.[1]

Instrumentation:

Atomic Absorption Spectrometer or ICP-Mass Spectrometer

Hollow cathode lamp for calcium (for AAS)

Volumetric flasks and pipettes

Procedure (ICP-MS):

Sample Preparation: An accurately weighed amount of the pharmaceutical formulation is

dissolved in a suitable solvent (e.g., deionized water) and diluted to a known volume in a

volumetric flask.

Standard Preparation: A series of calcium standard solutions of known concentrations are

prepared from a certified calcium standard stock solution.

Instrument Calibration: The ICP-MS is calibrated using the prepared standard solutions to

generate a calibration curve.

Sample Analysis: The prepared sample solution is introduced into the ICP-MS, and the

intensity of the calcium signal is measured.
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Quantification: The concentration of calcium in the sample is determined from the calibration

curve. The amount of Calteridol calcium is then calculated based on its molecular weight

and the stoichiometry of calcium in the molecule.

Data Presentation
Chelation Stability Constants
The stability of metal chelates is a critical parameter. While specific stability constants for

Calteridol with various ions are not readily available in the provided search results, a

comparison with related macrocyclic and linear chelators highlights the superior stability of

macrocyclic structures.

Chelator Type Log K (Gd³⁺)
Dissociation Half-
Life (pH 7.4)

Reference

Linear (DTPA) 22.1 10⁻³ hours [1]

Macrocyclic (DOTA) 24.7 10⁵ hours [1]

Calteridol-related 22.1 >10⁶ hours [1]

Conclusion
Calteridol calcium is a well-characterized macrocyclic chelating agent with a primary and

critical role in enhancing the safety profile of gadolinium-based MRI contrast agents. Its high

stability and strong affinity for metal ions make it an effective scavenger of potentially toxic free

gadolinium. The synthesis and analytical methods for Calteridol calcium are well-established.

While its antimicrobial properties are of interest, further investigation is required to fully

understand its potential in this area. The information presented in this guide provides a solid

foundation for researchers and professionals working with or developing applications for

Calteridol calcium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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